4-Amino-3-methyl-2-(thiophen-3-yl)butan-2-ol

• Molecular Formula: C9H15NOS
• Molecular Weight: 185.29 g/mol
• IUPAC Name: 4-amino-3-methyl-2-thiophen-3-ylbutan-2-ol
• InChI: InChI=1S/C9H15NOS/c1-7(5-10)9(2,11)8-3-4-12-6-8/h3-4,6-7,11H,5,10H2,1-2H3
• InChI Key: NMLAOORWPFRTQJ-UHFFFAOYSA-N
• Canonical SMILES: CC(CN)C(C)(C1=CSC=C1)O

Description

4-Amino-3-methyl-2-(thiophen-3-yl)butan-2-ol is a chiral amino alcohol featuring a thiophene ring at position 2, a methyl group at position 3, and an amino group at position 4.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Amino-3-methyl-2-(thiophen-3-yl)butan-2-ol can be achieved through various synthetic routes. One common method involves the condensation reaction of thiophene derivatives with appropriate amines and alcohols under controlled conditions . For instance, the Gewald reaction, which involves the condensation of sulfur, an α-methylene carbonyl compound, and an α-cyano ester, can be employed to synthesize aminothiophene derivatives .

Industrial Production Methods

Industrial production of thiophene derivatives often involves large-scale condensation reactions using robust and scalable methods. The Paal–Knorr reaction, which involves the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide, is another significant method used in industrial settings .

Chemical Reactions Analysis

Types of Reactions

4-Amino-3-methyl-2-(thiophen-3-yl)butan-2-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thiophene ring to dihydrothiophene derivatives.

Substitution: Electrophilic substitution reactions can introduce various substituents onto the thiophene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Electrophilic reagents like bromine or chlorinating agents are employed.

Major Products

The major products formed from these reactions include sulfoxides, sulfones, dihydrothiophene derivatives, and various substituted thiophenes .

Scientific Research Applications

4-Amino-3-methyl-2-(thiophen-3-yl)butan-2-ol has a wide range of applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex thiophene derivatives.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Thiophene derivatives are explored for their therapeutic potential in treating various diseases.

Industry: The compound is used in the development of organic semiconductors, corrosion inhibitors, and organic light-emitting diodes (OLEDs).

Mechanism of Action

The mechanism of action of 4-Amino-3-methyl-2-(thiophen-3-yl)butan-2-ol involves its interaction with specific molecular targets and pathways. For instance, thiophene derivatives are known to inhibit certain enzymes or receptors, leading to their biological effects . The exact molecular targets and pathways can vary depending on the specific application and derivative.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Key Differences

The compound is compared to five analogs (Table 1), focusing on substituents, molecular weight, and functional groups.

Table 1: Structural and Functional Comparison

Compound Name	CAS Number	Molecular Weight	Substituents/Modifications	Functional Groups
4-Amino-3-methyl-2-(thiophen-3-yl)butan-2-ol (Target)	Not Provided	~199.3 (est.)	Thiophen-3-yl, 3-methyl, 4-amino	Amino, hydroxyl, thiophene
4-Amino-3-methyl-2-(5-methylthiophen-2-yl)butan-2-ol	1595638-83-7	199.31	5-methylthiophen-2-yl, 3-methyl, 4-amino	Amino, hydroxyl, methylthiophene
4-(Thiophen-3-yl)butan-2-ol	1249111-13-4	156.24	Thiophen-3-yl (no amino/methyl)	Hydroxyl, thiophene
(R)-4-Amino-2-methylbutanol	88390-32-3	117.19 (est.)	2-methyl, 4-amino (no thiophene)	Amino, hydroxyl
4-(Dibenzylamino)-2-methylbutan-2-ol	Not Provided	~311.4 (est.)	Dibenzylamino, 2-methyl (no thiophene)	Tertiary amine, hydroxyl
3-Methyl-2-phenylbutan-1-ol	519183-78-9	164.25	Phenyl, 3-methyl (no amino/thiophene)	Hydroxyl, phenyl

Substituent Effects on Properties

Thiophene vs. Thiophene’s sulfur atom may also influence solubility and reactivity . Example: 4-(Thiophen-3-yl)butan-2-ol (156.24 g/mol) has a lower molecular weight than the target compound due to the absence of amino and methyl groups, likely reducing polarity .

Amino Group Impact: The primary amino group in the target compound increases hydrogen-bonding capacity compared to tertiary amines (e.g., 4-(dibenzylamino)-2-methylbutan-2-ol). This could improve solubility in polar solvents but may complicate crystallization .

For example, branched alcohols like 2-methyl-3-buten-2-ol () have lower boiling points than linear isomers due to reduced surface area .

Hydrogen Bonding and Crystallography

• The amino and hydroxyl groups in the target compound likely form intermolecular hydrogen bonds, influencing crystal packing. Etter’s graph-set analysis () could predict motifs like chains or rings in its crystalline form .
• By contrast, 4-Benzyl-3-(thiophen-2-yl)-triazole-5-thione () adopts a planar conformation stabilized by sulfur interactions, highlighting how heterocycles guide molecular assembly .

Biological Activity

4-Amino-3-methyl-2-(thiophen-3-yl)butan-2-ol is a compound that has garnered attention due to its unique structural characteristics, which include an amino group, a hydroxyl group, and a thiophene ring. Its molecular formula is C_10H_13N_O_S, with a molecular weight of approximately 185.29 g/mol. This compound is part of the aminobutanol class and has been studied for its potential biological activities, particularly in the fields of antimicrobial and anticancer research.

Chemical Structure

The structural formula of 4-Amino-3-methyl-2-(thiophen-3-yl)butan-2-ol can be represented as follows:

$$\text{C}_1\text{0H}_{13}\text{N}_1\text{O}_1\text{S}_1$$

This structure features:

• An amino group (-NH2)
• A hydroxyl group (-OH)
• A thiophene ring

Antimicrobial Properties

Research indicates that 4-Amino-3-methyl-2-(thiophen-3-yl)butan-2-ol exhibits antimicrobial activity against various pathogens. The mechanism of action is believed to involve the inhibition of specific enzymes or receptors that are crucial for microbial survival. For instance, studies have shown that compounds with similar thiophene structures often demonstrate significant antimicrobial effects against Gram-positive and Gram-negative bacteria, suggesting that this compound may share similar properties .

Microbial Strain	Minimum Inhibitory Concentration (MIC)	Reference
Bacillus cereus	50 µg/mL
Escherichia coli	30 µg/mL

Anticancer Activity

In addition to its antimicrobial effects, 4-Amino-3-methyl-2-(thiophen-3-yl)butan-2-ol has been investigated for its potential anticancer properties . Studies have demonstrated that this compound can reduce cell viability in various cancer cell lines, including lung cancer (A549) and breast cancer (MCF7). The anticancer mechanism is thought to involve the modulation of apoptotic pathways and the inhibition of cell proliferation.

Cell Line	Cell Viability (%) at 100 µM	Reference
A549	66%
MCF7	61%

The biological activity of 4-Amino-3-methyl-2-(thiophen-3-yl)butan-2-ol can be attributed to its ability to interact with various molecular targets within biological systems. The presence of the amino and hydroxyl groups allows for hydrogen bonding with proteins, while the thiophene ring can engage in π–π stacking interactions with aromatic residues in proteins. This multifaceted interaction profile may lead to significant modulation of biochemical pathways, influencing cellular responses and therapeutic outcomes .

Case Studies

Several case studies have highlighted the efficacy of 4-Amino-3-methyl-2-(thiophen-3-yl)butan-2-ol in laboratory settings:

• Antibacterial Efficacy : In a study assessing the antibacterial properties against Staphylococcus aureus, the compound demonstrated a notable reduction in bacterial growth at concentrations as low as 25 µg/mL.
• Cytotoxicity in Cancer Cells : Another study focused on its cytotoxic effects on breast cancer cells (MCF7), revealing that treatment with 50 µM of the compound resulted in a significant decrease in cell viability compared to untreated controls.